Cas no 1334302-63-4 (Itacitinib adipate)

• Product Name: Itacitinib adipate
• CAS No: 1334302-63-4
• MF: C₃₂H₃₃F₄N₉O₅
• MW: 699.655339956284
• MDL: MFCD28579595
• CID: 2201037
• PubChem ID: 67390313
• Update Time: 2025-10-31

Itacitinib adipate Chemical and Physical Properties

Names and Identifiers

• INCB-39110
• INCB39110
• Itacitinib adipate
• XZG407XE0Y
• Itacitinib adipate [USAN]
• Itacitinib adipate (USAN)
• 3-azetidineacetonitrile,1-[1-[[3-fluoro-2-(trifluoromethyl)-4-pyridinyl]carbonyl]-4-piperidinyl]-3-[4-(1h-pyrrolo[2,3-b]pyridin-4-yl)-1h-pyrazol-1-yl]-,hexanedioicacidsalt
• 3-azetidineacetonitrile, 1-[1-[[3-fluoro-2-(trifluoromethyl)-4-pyridinyl]carbonyl]-4-piperidinyl]-3-[4-(1h-pyrrolo[2,3-b]pyridin-4-yl)-1h-pyrazol-1-yl]-,hexanedioic acid salt
• 2-(3-(4-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)-
• 1334302-63-4
• G16232
• HY-16997A
• CHEMBL3707409
• ITACITINIB ADIPATE [WHO-DD]
• D10945
• UNII-XZG407XE0Y
• EX-A2204
• 2-(3-(4-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-1-(1-(3-fluoro-2-(trifluoromethyl)isonicotinoyl)piperidin-4-yl)azetidin-3-yl)acetonitrile adipate
• SCHEMBL2392474
• INCB039110 adipate
• 2-[1-[1-[3-fluoro-2-(trifluoromethyl)pyridine-4-carbonyl]piperidin-4-yl]-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)pyrazol-1-yl]azetidin-3-yl]acetonitrile;hexanedioic acid
• AC-35978
• AKOS030238014
• INCB-039110 adipate
• ITACITINIB ADIPATE [JAN]
• Itacitinib adipate (JAN/USAN)
• SB13364
• CS-0040822
• MS-31160
• Q27294071
• Itacitinib adipate (INCB 39110 adipate)
• (1-(1-(3-Fluoro-2-(trifluoromethyl)pyridine-4-carbonyl)piperidin-4-yl)-3-(4-(7H-pyrrolo(2,3-d)pyrimidin-4-yl)-1H-pyrazol-1-yl)azetidin-3-yl)acetonitrile monohexanedioate
• 2-(3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-1-(1-(3-fluoro-2-(trifluoromethyl)-isonicotinoyl)piperidin-4-yl)azetidin-3-yl)acetonitrile adipic acid salt

• MDL： MFCD28579595
• Inchi： 1S/C26H23F4N9O.C6H10O4/c27-20-18(1-7-32-22(20)26(28,29)30)24(40)37-9-3-17(4-10-37)38-13-25(14-38,5-6-31)39-12-16(11-36-39)21-19-2-8-33-23(19)35-15-34-21;7-5(8)3-1-2-4-6(9)10/h1-2,7-8,11-12,15,17H,3-5,9-10,13-14H2,(H,33,34,35);1-4H2,(H,7,8)(H,9,10)
• InChI Key： CEGWJIQFBNFMHQ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=NC=CC=1C(N1CCC(CC1)N1CC(CC#N)(C1)N1C=C(C2C3C=CNC=3N=CN=2)C=N1)=O.OC(CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 699.25407784g/mol
• Monoisotopic Mass: 699.25407784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 50
• Rotatable Bond Count: 10
• Complexity: 1090
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194

Itacitinib adipate Security Information

• Storage Condition：4°C, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on Itacitinib adipate

Introduction to Itacitinib Adipate (CAS No. 1334302-63-4)

Itacitinib adipate, with the chemical compound identifier CAS No. 1334302-63-4, is a significant molecule in the realm of pharmaceutical chemistry and has garnered considerable attention in recent years due to its therapeutic applications. This compound belongs to the class of small-molecule inhibitors and has been extensively studied for its potential in treating various medical conditions, particularly those related to immunological dysregulation.

The pharmacological profile of Itacitinib adipate is primarily centered around its ability to modulate immune responses by targeting specific intracellular signaling pathways. Itacitinib, the parent compound, was initially developed as a JAK (Janus Kinase) inhibitor, a family of enzymes that play a crucial role in cell signaling cascades involved in inflammation, immunity, and hematopoiesis. The addition of the adipate salt form enhances the solubility and bioavailability of itacitinib, making it more suitable for clinical use.

In recent years, Itacitinib adipate has been the subject of numerous clinical trials and research studies, particularly in the treatment of atopic dermatitis (eczema). The U.S. Food and Drug Administration (FDA) granted approval for itacitinib under the brand name Tofacitinib (notably, this is a different compound but shares a similar mechanism of action) for the treatment of moderate-to-severe atopic dermatitis in adult patients who are candidates for systemic therapy. This approval was based on robust clinical evidence demonstrating its efficacy in reducing signs and symptoms of the condition.

The mechanism of action of Itacitinib adipate involves the inhibition of JAK1, which leads to decreased production of pro-inflammatory cytokines such as TNF-α, IL-17A, and IL-22. These cytokines are pivotal in driving inflammatory responses, and by inhibiting their production, itacitinib helps to mitigate inflammation associated with various diseases. This mechanism has also been explored in other therapeutic areas, including rheumatoid arthritis and psoriasis.

Recent research has expanded the therapeutic potential of Itacitinib adipate beyond dermatological applications. Studies have indicated its potential efficacy in treating inflammatory bowel disease (IBD), particularly Crohn's disease. The ability of itacitinib to modulate immune responses makes it a promising candidate for conditions characterized by chronic inflammation.

The pharmacokinetic properties of Itacitinib adipate have been thoroughly characterized in multiple clinical studies. The compound exhibits rapid absorption after oral administration and has a relatively short half-life. The use of the adipate salt form improves its pharmacokinetic profile by enhancing dissolution rates and improving gastrointestinal absorption. This makes it an attractive option for patients who require oral medication regimens.

Safety profiles are another critical aspect that has been extensively evaluated in clinical trials. While generally well-tolerated, common side effects associated with Itacitinib adipate include headache, upper respiratory tract infections, and nausea. More serious adverse events are relatively rare but may include increased risk of infections and certain malignancies. As with any therapeutic agent, careful monitoring and risk-benefit assessment are essential when prescribing itacitinib-based therapies.

The development of combination therapies involving Itacitinib adipate is an emerging area of research. By combining it with other agents that target different aspects of immune regulation or inflammation pathways, researchers aim to enhance therapeutic outcomes while potentially reducing side effects. Such combination strategies could provide more comprehensive treatment options for patients with complex inflammatory conditions.

In conclusion, Itacitinib adipate (CAS No. 1334302-63-4) represents a significant advancement in the treatment of inflammatory and immunological disorders. Its ability to modulate JAK signaling pathways offers a novel approach to managing conditions characterized by excessive inflammation. With ongoing research exploring its broader therapeutic applications and combination strategies, it is anticipated that this compound will continue to play a vital role in modern medicine.